Cas no 1214349-71-9 (5-Chloro-3-(trifluoromethyl)picolinonitrile)

5-Chloro-3-(trifluoromethyl)picolinonitrile is a versatile heterocyclic compound featuring a chloro-substituted pyridine core with a trifluoromethyl group and a nitrile functionality at the 3-position. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring enhanced metabolic stability and lipophilicity. The presence of both electron-withdrawing groups (chloro and trifluoromethyl) and the nitrile moiety allows for selective reactivity in cross-coupling and nucleophilic substitution reactions. This compound is particularly useful in the preparation of biologically active molecules, offering precise control over molecular properties for targeted applications. Its high purity and stability further ensure reliable performance in synthetic workflows.

5-Chloro-3-(trifluoromethyl)picolinonitrile structure

1214349-71-9 structure

Product Name:5-Chloro-3-(trifluoromethyl)picolinonitrile

CAS No:1214349-71-9

MF:C₇H₂ClF₃N₂

MW:206.552390575409

MDL:MFCD13185435

CID:1037469

PubChem ID:70412037

Update Time:2025-10-24

5-Chloro-3-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-(trifluoromethyl)picolinonitrile
- 5-chloro-3-(trifluoromethyl)-2-Pyridinecarbonitrile
- CS-0136662
- MFCD13185435
- 2-Pyridinecarbonitrile, 5-chloro-3-(trifluoromethyl)-
- 5-Chloro-3-(trifluoromethyl)pyridine-2-carbonitrile
- F10576
- SCHEMBL10647301
- 5-chloro-2-cyano-3-(trifluoromethyl)pyridine
- AKOS016009101
- SY244168
- AMY17001
- 1214349-71-9
- DB-061907
- DTXSID20741928
- DS-4373
- LMNDQHSGIICWCP-UHFFFAOYSA-N
- 5-Chloro-3-trifluoromethyl-pyridine-2-carbonitrile
- MDL： MFCD13185435
- Inchi： 1S/C7H2ClF3N2/c8-4-1-5(7(9,10)11)6(2-12)13-3-4/h1,3H
- InChI Key： LMNDQHSGIICWCP-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C#N)C(C(F)(F)F)=C1

Computed Properties

Exact Mass: 205.9858603g/mol
Monoisotopic Mass: 205.9858603g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 36.7Å²

Experimental Properties

Density: 1.51
Boiling Point: 241 ºC
Flash Point: 99 ºC

5-Chloro-3-(trifluoromethyl)picolinonitrile Pricemore >>

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Alichem	A026002339-1g	5-Chloro-2-cyano-3-(trifluoromethyl)pyridine	1214349-71-9	97%	1g	$1286.49	2023-09-04
abcr	AB512524-250 mg	5-Chloro-3-(trifluoromethyl)picolinonitrile; .	1214349-71-9		250MG	€777.80	2023-04-18
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Chemenu	CM173748-1g	5-Chloro-2-cyano-3-(trifluoromethyl)pyridine	1214349-71-9	95%	1g	$795	2022-06-14
eNovation Chemicals LLC	Y1197864-1g	5-Chloro-3-(trifluoromethyl)pyridine-2-carbonitrile	1214349-71-9	95%	1g	$1045	2024-07-20
eNovation Chemicals LLC	Y0978447-1g	5-chloro-3-(trifluoromethyl)picolinonitrile	1214349-71-9	95%	1g	$270	2024-08-02
abcr	AB512524-100 mg	5-Chloro-3-(trifluoromethyl)picolinonitrile; .	1214349-71-9		100MG	€418.20	2023-04-18
abcr	AB512524-250mg	5-Chloro-3-(trifluoromethyl)picolinonitrile; .	1214349-71-9		250mg	€242.20	2025-04-22
abcr	AB512524-100mg	5-Chloro-3-(trifluoromethyl)picolinonitrile; .	1214349-71-9		100mg	€146.70	2025-04-22
1PlusChem	1P0015BR-100mg	2-Pyridinecarbonitrile, 5-chloro-3-(trifluoromethyl)-	1214349-71-9	95%	100mg	$59.00	2025-02-18